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Compound of Interest

Compound Name: Dipropyl maleate

Cat. No.: B3050212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dipropyl maleate, with the chemical formula C10H16O4, is the dipropyl ester of maleic acid.[1]

It is a compound of interest in various chemical syntheses and has potential applications in the

pharmaceutical industry, particularly in drug delivery systems. This guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its characterization and synthesis, and a discussion of its relevance in drug

development.

Physicochemical Properties
A summary of the key physicochemical properties of dipropyl maleate is presented below.

This data is essential for understanding its behavior in various experimental and industrial

settings.
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Property Value Reference

Molecular Formula C10H16O4 [1][2][3][4][5][6]

Molecular Weight 200.23 g/mol [1][2][3][5][6][7]

IUPAC Name dipropyl (Z)-but-2-enedioate [1]

CAS Number 2432-63-5 [1][3]

Density 1.0245 - 1.031 g/cm³ [2][4][8]

Boiling Point
257.96 - 258.4 °C at 760

mmHg
[2][4]

Flash Point 119.6 °C [2][4]

Refractive Index 1.443 - 1.448 [2][4][8]

Vapor Pressure 0.0138 mmHg at 25 °C [2][4]

Water Solubility Slightly soluble [9]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of

dipropyl maleate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H NMR

Chemical Shift (δ)

ppm
Multiplicity Integration Assignment

~6.1 Singlet 2H
Olefinic Protons (-

CH=CH-)

~5.0 Septet 2H
Methine Protons (-

CH(CH₃)₂)

~1.2 Doublet 12H
Methyl Protons (-

CH(CH₃)₂)

¹³C NMR

Chemical Shift (δ)

ppm
Assignment

~165
Carbonyl Carbon (-

C=O)

~130
Olefinic Carbon (-

CH=CH-)

~68
Methine Carbon (-

CH(CH₃)₂)

~22
Methyl Carbon (-

CH(CH₃)₂)

Note: The exact chemical shifts can vary slightly depending on the solvent and instrument

used.[10]

Infrared (IR) Spectroscopy
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Wavenumber (cm⁻¹) Assignment

~2970 C-H stretch (alkyl)

~1730 C=O stretch (ester)

~1645 C=C stretch (alkene)

~1160 C-O stretch (ester)

Chemical Reactivity and Synthesis
Dipropyl maleate undergoes reactions typical of esters and alkenes. Its reactivity makes it a

versatile intermediate in organic synthesis.

Hydrolysis
As an ester, dipropyl maleate can be hydrolyzed under acidic or basic conditions to yield

maleic acid and propanol. The hydrolysis of dialkyl maleates can be mediated by reagents such

as a t-BuNH2/LiBr/alcohol/H2O system.[11]

Polymerization
The carbon-carbon double bond in dipropyl maleate allows it to participate in polymerization

reactions. It can be copolymerized with other monomers, such as vinyl acetate, to create

polymers with tailored properties for applications like adhesives and coatings.[12] These

copolymers are also being explored for biomedical applications, including drug delivery.[12]

Diels-Alder Reaction
Dipropyl maleate can act as a dienophile in Diels-Alder reactions, a powerful tool in organic

synthesis for the formation of cyclic compounds.[13]

Experimental Protocols
Synthesis of Dipropyl Maleate
Objective: To synthesize dipropyl maleate via the esterification of maleic anhydride with

isopropanol.
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Methodology: This protocol is adapted from a patented method for the catalytic synthesis of

diisopropyl maleate.[14]

Materials:

Maleic anhydride

Isopropanol

Dual-nuclear functionalized ionic liquid catalyst

Procedure:

Mix maleic anhydride and isopropanol in a mass ratio of 1:3 to 1:8.

Add the dual-nuclear functionalized ionic liquid catalyst, with a mass equivalent to 10% to

20% of the maleic anhydride.

Heat the reaction mixture to a temperature between 70 °C and 110 °C.

Stir the mixture under condensation and reflux for 3 to 8 hours.

After the reaction is complete, allow the mixture to stand at room temperature to separate

into layers.

The lower ionic liquid layer can be recycled after removing water by rotary evaporation.

The upper product layer is purified by vacuum distillation to obtain pure diisopropyl maleate.

Spectroscopic Analysis
Objective: To obtain ¹H NMR, ¹³C NMR, and IR spectra of dipropyl maleate.

5.2.1. NMR Spectroscopy Protocol[15]

Sample Preparation:

Dissolve 5-10 mg of the liquid dipropyl maleate sample in approximately 0.6-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃).
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Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift

referencing (0 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup and Data Acquisition:

Place the NMR tube in the spectrometer's probe.

Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to

achieve optimal homogeneity.

Acquire the ¹H and ¹³C NMR spectra using standard pulse sequences.

5.2.2. FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)[15]

Sample Preparation: Ensure the liquid sample is free of any solid impurities or water.

Instrument Setup and Data Acquisition:

Use a clean, dry ATR crystal (e.g., diamond or zinc selenide).

Record a background spectrum of the clean, empty ATR crystal.

Place a small drop of the liquid sample onto the center of the ATR crystal.

Acquire the sample spectrum, typically by co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

Data Processing: The acquired spectrum is automatically ratioed against the background

spectrum to produce the final absorbance or transmittance spectrum.

Solubility Determination[9]
Objective: To quantitatively determine the solubility of dipropyl maleate in a given solvent.

Methodology:

Add an excess amount of dipropyl maleate to a known volume of the selected solvent in a

sealed vial.
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Agitate the mixture at a constant temperature (e.g., 25 °C) for a sufficient time to reach

equilibrium.

Allow the undissolved solute to settle.

Carefully extract a known volume of the supernatant.

Dilute the supernatant with a suitable solvent.

Analyze the concentration of dipropyl maleate in the diluted sample using a suitable

analytical technique, such as gas chromatography (GC) with a pre-established calibration

curve.

Calculate the original concentration in the saturated solution to determine the solubility.

Applications in Drug Development
While direct pharmacological activity of dipropyl maleate is not extensively documented, its

properties as a monomer and plasticizer are of significant interest in drug delivery research.[12]

[16] Copolymers containing dipropyl maleate can be synthesized to form nanoparticles,

micelles, or hydrogels for controlled drug release.[12] The ester linkages in the polymer

backbone can be designed to be biodegradable, allowing for the release of the encapsulated

drug and subsequent clearance of the polymer from the body.

Visualizations
Synthesis and Purification Workflow
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Synthesis and Purification of Dipropyl Maleate
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Caption: Workflow for the synthesis and purification of dipropyl maleate.
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Conceptual Pathway for a Drug Delivery System
Dipropyl Maleate +

Co-monomer (e.g., Vinyl Acetate)

Radical Polymerization

Dipropyl Maleate Copolymer
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Caption: Development of a drug delivery system from a dipropyl maleate copolymer.
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Safety and Handling
Dipropyl maleate may cause skin and eye irritation, as well as respiratory irritation.[17] It is

recommended to handle this chemical in a well-ventilated area and to use appropriate personal

protective equipment, including gloves and safety glasses.[7][17] In case of contact, wash the

affected area with plenty of water.[7] For firefighting, use water spray, alcohol-resistant foam,

dry chemical, or carbon dioxide.[7]

Conclusion
Dipropyl maleate is a versatile chemical with well-defined physicochemical and spectroscopic

properties. The detailed protocols provided in this guide for its synthesis and characterization

will be valuable for researchers. Furthermore, its potential application in the development of

novel drug delivery systems highlights its importance for the pharmaceutical industry. Further

research into the biocompatibility and degradation products of dipropyl maleate-based

copolymers is warranted to fully realize its potential in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/pdf/Spectroscopic_data_for_Diisopropyl_maleate.pdf
https://portal.amelica.org/ameli/journal/595/5953116002/html/
https://portal.amelica.org/ameli/journal/595/5953116002/html/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Diisopropyl_Maleate_in_Copolymer_Synthesis.pdf
https://www.celanese.com/products/dibutyl-maleate-dbm
https://patents.google.com/patent/CN103288634A/en
https://patents.google.com/patent/CN103288634A/en
https://www.benchchem.com/pdf/Spectroscopic_Showdown_A_Comparative_Analysis_of_Diisopropyl_Maleate_and_Its_Alternatives.pdf
https://www.industrialchemicals.gov.au/sites/default/files/2021-09/EVA00016%20-%20Evaluation%20Statement%20-%2014%20September%202021%20%5B1310%20KB%5D.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21960~~PDF~~MTR~~CGV4~~EN~~2025-09-25%2004:44:02~~(-
https://www.benchchem.com/product/b3050212#what-are-the-chemical-properties-of-dipropyl-maleate
https://www.benchchem.com/product/b3050212#what-are-the-chemical-properties-of-dipropyl-maleate
https://www.benchchem.com/product/b3050212#what-are-the-chemical-properties-of-dipropyl-maleate
https://www.benchchem.com/product/b3050212#what-are-the-chemical-properties-of-dipropyl-maleate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3050212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3050212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

